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Compound of Interest

Compound Name: 2''-O-Galloylmyricitrin

Cat. No.: B12094525 Get Quote

For the attention of researchers, scientists, and drug development professionals, this guide

provides an objective comparison of the bioactive properties of 2''-O-Galloylmyricitrin and the

widely studied flavonoid, quercetin. This document summarizes available experimental data,

details relevant methodologies, and visualizes key pathways to facilitate a clear understanding

of their respective biological activities.

Introduction
Flavonoids are a diverse group of polyphenolic compounds ubiquitously found in plants and are

recognized for their significant contributions to human health. Among these, quercetin has been

extensively investigated for its potent antioxidant, anti-inflammatory, and anticancer properties.

2''-O-Galloylmyricitrin, a galloylated derivative of myricitrin, is a less-studied flavonoid that

has also demonstrated notable biological activities. This guide aims to provide a direct

comparison of the bioactivity of these two compounds based on available scientific literature.

Antioxidant Activity
The antioxidant capacity of a compound is a cornerstone of its therapeutic potential, as

oxidative stress is implicated in the pathogenesis of numerous diseases. The peroxynitrite-

scavenging activity of both 2''-O-Galloylmyricitrin and quercetin has been evaluated,

providing a direct point of comparison.

Quantitative Data: Peroxynitrite-Scavenging Activity
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Compound IC50 (μM) Reference

2''-O-Galloylmyricitrin

(Desmanthin-1)
2.30 [1]

Quercetin 1.69 [1]

IC50: The concentration of the compound required to scavenge 50% of the peroxynitrite

radicals.

Based on this data, quercetin exhibits slightly more potent peroxynitrite-scavenging activity

than 2''-O-Galloylmyricitrin, as indicated by its lower IC50 value.

Anti-inflammatory Activity
Chronic inflammation is a key factor in the development of various diseases. Flavonoids are

known to modulate inflammatory pathways. While extensive data exists for quercetin's anti-

inflammatory effects, directly comparable quantitative data for 2''-O-Galloylmyricitrin is limited

in the current literature. However, it is generally recognized that the galloylation of flavonoids

can enhance their anti-inflammatory properties.

Quantitative Data: Quercetin's Anti-inflammatory
Bioactivity

Assay Cell Line/Model IC50 / Effect

Nitric Oxide (NO) Production

Inhibition

LPS-stimulated RAW 264.7

macrophages
Significant inhibition

TNF-α Production Inhibition
LPS-stimulated RAW 264.7

macrophages
Significant inhibition

IL-6 Production Inhibition
LPS-stimulated RAW 264.7

macrophages
Significant inhibition

IL-1β Production Inhibition
LPS-stimulated RAW 264.7

macrophages
Significant inhibition
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Note: Specific IC50 values for 2''-O-Galloylmyricitrin in comparable anti-inflammatory assays

are not readily available in the reviewed literature, representing a notable knowledge gap.

Anticancer Activity
The potential of natural compounds to inhibit cancer cell growth is a significant area of

research. Quercetin has been shown to exert cytotoxic effects on various cancer cell lines.

Similar to its anti-inflammatory profile, specific anticancer activity data for 2''-O-
Galloylmyricitrin is not as well-documented.

Quantitative Data: Quercetin's Anticancer Bioactivity
Cell Line Assay IC50

MCF-7 (Breast Cancer) Cell Viability ~50-100 µM (varies by study)

Note: Specific IC50 values for 2''-O-Galloylmyricitrin against cancer cell lines are not

available in the reviewed literature.

Signaling Pathways and Experimental Workflows
To visualize the mechanisms and processes discussed, the following diagrams are provided.
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Caption: General mechanism of flavonoid antioxidant activity.
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Caption: Quercetin's inhibition of the NF-κB inflammatory pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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